2,5-dichloro-N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Anticancer and Anti-5-Lipoxygenase Agents
Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, investigating their cytotoxic and 5-lipoxygenase inhibition activities. The study indicated that certain compounds exhibited significant cytotoxic effects on cancer cell lines (HCT-116 and MCF-7) and showed potential as 5-lipoxygenase inhibitors, suggesting their applicability in anticancer and anti-inflammatory research Rahmouni et al., 2016.
Synthesis of Fluorocontaining Derivatives
Eleev et al. (2015) developed fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines, demonstrating the chemical versatility and potential pharmacological relevance of fluorocontaining compounds in enhancing drug properties Eleev et al., 2015.
Antiavian Influenza Virus Activity
Hebishy et al. (2020) described a novel route for synthesizing benzamide-based 5-aminopyrazoles and their derivatives, showcasing significant antiviral activities against bird flu influenza (H5N1). This highlights the potential of such compounds in developing new antiviral drugs Hebishy et al., 2020.
Positron Emission Tomography (PET) Imaging Agents
Fookes et al. (2008) synthesized fluorine-18 labeled pyrazolo[1,5-a]pyrimidines, assessing their affinity for peripheral benzodiazepine receptors. The compounds showed promising results in PET imaging studies, indicating their utility in neurodegenerative disorder research Fookes et al., 2008.
Antimicrobial and Antitumor Activities
Riyadh (2011) reported on enaminones used as building blocks for synthesizing substituted pyrazoles, showing notable antitumor and antimicrobial activities. This underscores the broader pharmacological applications of pyrazolopyrimidine derivatives Riyadh, 2011.
Properties
IUPAC Name |
2,5-dichloro-N-[2-[1-(4-fluorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14Cl2FN7O2/c1-11-8-18(27-20(33)15-9-12(23)2-7-17(15)24)32(30-11)22-28-19-16(21(34)29-22)10-26-31(19)14-5-3-13(25)4-6-14/h2-10H,1H3,(H,27,33)(H,28,29,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGGLOGXTHQAPCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=C(C=CC(=C2)Cl)Cl)C3=NC4=C(C=NN4C5=CC=C(C=C5)F)C(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14Cl2FN7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.